Cas no 61234-51-3 (9H-Xanthen-9-one, 3,7-bis(acetyloxy)-2-methyl-)

• Product Name: 9H-Xanthen-9-one, 3,7-bis(acetyloxy)-2-methyl-
• CAS No: 61234-51-3
• MF: C₁₈H₁₄O₆
• MW: 326.300165653229
• CID: 487520
• PubChem ID: 71397934
• Update Time: 2025-04-19

9H-Xanthen-9-one, 3,7-bis(acetyloxy)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthen-9-one, 3,7-bis(acetyloxy)-2-methyl-
• (6-acetyloxy-7-methyl-9-oxoxanthen-2-yl) acetate
• DTXSID20819393
• 7-Methyl-9-oxo-9H-xanthene-2,6-diyl diacetate
• 61234-51-3

• Inchi： 1S/C18H14O6/c1-9-6-13-17(8-16(9)23-11(3)20)24-15-5-4-12(22-10(2)19)7-14(15)18(13)21/h4-8H,1-3H3
• InChI Key： XJNSAOFSIXWXHL-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2C(C2C=C(C)C(=CC1=2)OC(C)=O)=O)OC(C)=O

Computed Properties

• Exact Mass: 326.07902
• Monoisotopic Mass: 326.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• PSA: 78.9